Cas no 1782550-99-5 (1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]-)

1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]-, is a substituted imidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1-methylimidazole core linked to a para-isopropylphenyl group, offering unique steric and electronic properties. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, particularly due to the presence of the reactive 2-amino group on the imidazole ring. The isopropylphenyl moiety enhances lipophilicity, potentially improving membrane permeability in drug design. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's stability under standard conditions facilitates handling in laboratory settings.
1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]- structure
1782550-99-5 structure
Product Name:1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]-
CAS No:1782550-99-5
MF:C13H17N3
MW:215.294182538986
CID:5253989
Update Time:2025-06-28

1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]-
    • Inchi: 1S/C13H17N3/c1-9(2)10-4-6-11(7-5-10)12-8-16(3)13(14)15-12/h4-9H,1-3H3,(H2,14,15)
    • InChI Key: UNRNCHKKAAYIQE-UHFFFAOYSA-N
    • SMILES: C1(N)N(C)C=C(C2=CC=C(C(C)C)C=C2)N=1

1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]- Pricemore >>

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Additional information on 1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]-

Comprehensive Overview of 1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]- (CAS No. 1782550-99-5)

The compound 1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]- (CAS No. 1782550-99-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazole core and isopropylphenyl substitution, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trends in the field.

One of the key reasons for the growing interest in 1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]- is its potential role in drug discovery. The imidazole ring is a well-known pharmacophore, often found in bioactive molecules targeting enzymes and receptors. Researchers are particularly intrigued by its ability to modulate biological pathways, which could lead to breakthroughs in treating metabolic disorders or inflammatory conditions. Recent studies have explored its interactions with kinase proteins, a hot topic in oncology research.

From a synthetic chemistry perspective, the preparation of 1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]- involves multi-step reactions, often starting with aryl halides or nitro compounds. Optimizing yield and purity is a common challenge, and modern techniques like flow chemistry or catalysis are being investigated to improve efficiency. Environmental sustainability is another trending concern, prompting researchers to explore green chemistry approaches for its synthesis.

The compound's physicochemical properties, such as solubility, stability, and logP values, are critical for its practical applications. Computational models, including QSAR (Quantitative Structure-Activity Relationship), are frequently employed to predict its behavior in biological systems. These insights are invaluable for formulators working on drug delivery systems or agrochemical formulations, where bioavailability is a key performance metric.

In the agrochemical sector, derivatives of 1H-Imidazol-2-amine have shown promise as plant growth regulators or pest control agents. The isopropylphenyl moiety enhances lipophilicity, potentially improving foliar absorption—a feature highly sought after in modern crop protection products. With the global push toward sustainable agriculture, such compounds are under scrutiny for their environmental impact, driving demand for eco-friendly variants.

Analytical characterization of CAS No. 1782550-99-5 typically involves advanced techniques like HPLC, NMR, and mass spectrometry. Purity standards are stringent, especially for pharmaceutical-grade material, where impurities must be below 0.1%. Regulatory compliance, including ICH guidelines, plays a pivotal role in its commercialization, aligning with the industry's focus on quality by design (QbD) principles.

Market trends indicate rising demand for 1H-Imidazol-2-amine derivatives, fueled by investments in precision medicine and smart farming. Patent landscapes reveal active innovation around its structural analogs, particularly in combining it with biodegradable carriers or nanotechnology-based delivery systems. These developments resonate with the broader scientific community's emphasis on translational research.

For researchers sourcing this compound, considerations like supplier reliability, batch-to-batch consistency, and documentation (e.g., COA, MSDS) are paramount. Digital tools like blockchain for supply chain transparency are emerging as solutions to these challenges, reflecting the intersection of chemistry and Industry 4.0 technologies.

In conclusion, 1H-Imidazol-2-amine, 1-methyl-4-[4-(1-methylethyl)phenyl]- represents a versatile scaffold with multidisciplinary relevance. Its exploration aligns with contemporary scientific priorities—efficiency, sustainability, and innovation—making it a compound to watch in both academic and industrial settings.

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